Calcium Hydroxide

• CAS No.: 1305-62-0
• Product Name: Calcium Hydroxide
• Molecular Formula: Ca(OH)2; CaH2O2
• Molecular Weight: 74.09 g/mol
• IUPAC Name: calcium;dihydroxide
• Standard InChI: InChI=1S/Ca.2H2O/h;2*1H2/q+2;;/p-2
• Standard InChIKey: AXCZMVOFGPJBDE-UHFFFAOYSA-L
• Impurities: Calcium carbonate, magnesium salts, iron.
• SMILES: [OH-].[OH-].[Ca+2]
• Canonical SMILES: [OH-].[OH-].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: Crystals or soft granules or powder; Soft, hexagonal crystals; Rhombic, trigonal, colorless crystals; Soft, white crystalline powder; White powder [Note: Readily absorbs CO2 from the air to form calcium carbonate]
• Density: 2.24 at 68 °F (USCG, 1999); Approximately 2.2 g/cu cm; Relative density (water = 1): 2.2; 2.24
• Flash Point: /Calcium Hydroxide is/ non flammable
• Melting Point: 1076 °F (Decomposes) (Loses H2O) (NIOSH, 2016); 1076 °F (decomposes) (loses water); 1076°F (decomposes) (loses H2O); 1076°F (Decomposes) (Loses H2O)
• Physical Description: Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999); White powder; COLOURLESS CRYSTALS OR WHITE POWDER.; White, odorless powder.; White, odorless powder. [Note: Readily absorbs CO2 from the air to form calcium carbonate.]
• Description: Calcium hydroxide is an odorless white granules. Sinks in water. (USCG, 1999); Calcium dihydroxide is a calcium hydroxide. It has a role as an astringent.; A white powder prepared from lime that has many medical and industrial uses. It is in many dental formulations, especially for root canal filling.
• Shelf Life: Readily absorbs carbon dioxide from air forming calcium carbonate.
• Solubility: 0.2 % at 32° F (NIOSH, 2016); Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol; In water, 1730 mg/L at 20 °C; In water, 0.160 g/100 g water at 20 °C; Very slightly soluble in boiling water. Insoluble in alcohol.; Soluble in acid; Soluble in glycerol, sugar or ammonium chloride solution; soluble in acids with evolution of much heat; Solubility in water: none; (32°F): 0.2%
• Synonyms: Calcium hydroxide (8CI); A-Rock; BTTE; Biocalc; CH 2N; CLS-B; Cal-Z; Calbit; Calbreed; Calcicure; Calcium Hydroxide Plus Points; Calcium dihydroxide; Caldic 1000; Caldic 2000; Calen; Calvit; Carboxide; Ecolomaster; HA 20; HA 20 (hydroxide); HP-XL; Hi
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 14777
• Last Modified: Nov 11 2021